5-Bromopentan-1-ol
Overview
Description
5-Bromopentan-1-ol, also known as 5-bromopentanol or 5-bromopentyl alcohol, is an organic compound with the molecular formula C5H11BrO. It is a colourless liquid with a faint odour. This compound is a useful chemical intermediate in the synthesis of other compounds and has a wide range of applications in the pharmaceutical, agricultural, and chemical industries.
Scientific Research Applications
Synthesis of Organic Compounds : It is used in the catalyst-free synthesis of N-pyrrolyl(furanyl)-piperazines, 1,4-diazepanes, and 1,4-diazocanes, showcasing high chemo- and regioselectivity (Mittersteiner et al., 2019).
Study of Chemical Reactions : 5-Bromopentan-1-ol is integral in studying the origins of diastereoselectivity in bromine/lithium exchange reactions (Hoffmann et al., 1992).
Medicinal Chemistry : It may be used in creating new bioactive compounds, synthesizing compounds with different methyl, ethyl, and phenyl groups, potentially leading to new medicines (Suhak et al., 2015).
Metabolism Studies : Its metabolism in rats has been studied, particularly in the context of 1-bromopentane (Grasse & James, 1972).
Synthesis of Nonlinear Chromophores : this compound has been used to synthesize nonlinear chromophore 5OCB, highlighting its potential in materials science (Ruan Zhan-jun, 2005).
Antimicrobial Properties : It exhibits bactericidal properties against sulfate-reducing bacteria and has high anticorrosive properties, useful in industrial applications (Talybov et al., 2010).
Synthesis of Novel Cationic Amphiphiles : It serves as a key precursor for synthesizing novel cationic amphiphiles based on cholesterol, useful in biochemistry and molecular biology (Krishnan-Ghosh et al., 2001).
Production of Nonclassical Antimetabolites : Alkylation of 5-fluorouracil with 1-bromopentane leads to the production of nonclassical antimetabolites, contributing to pharmaceutical research (Baker & Jackson, 1965).
Gas Chromatography Studies : It's used in investigating elimination reactions of alkyl halides through gas chromatography, important in analytical chemistry (Latimer, 2003).
Ultrasonic Studies : Ultrasonic properties of its mixtures with hydrocarbons have been studied, contributing to the understanding of liquid mixture behavior (Yadava & Yadav, 2005).
Study of Pyrolysis Mechanisms : Its pyrolysis has been studied to understand the mechanisms of dehydrobromination in the gas phase, relevant in physical chemistry (Capon et al., 1967).
Research in Toxicology : Studies on 1-bromopentane have shown its potential to cause hepatotoxicity, contributing to toxicology and safety research (Lee et al., 2008).
Mechanism of Action
Target of Action
5-Bromopentan-1-ol is an organic building block that has been used as a reactant in the synthesis of 3-hydroxypyridine-2-thione . This compound is used as a zinc binding group for histone deacetylase (HDAC) inhibition . HDACs are a class of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This is important for the regulation of gene expression.
Mode of Action
The mode of action of this compound involves a nucleophilic substitution between Br- and OH- . This reaction is simple to understand and is a common reaction in organic chemistry .
Biochemical Pathways
The biochemical pathway affected by this compound involves the intramolecular esterification of two OH- groups of the previous molecule . This results in the formation of (1,5)-epoxypentane , which is the main product of this reaction .
Result of Action
The result of the action of this compound is the formation of (1,5)-epoxypentane . This compound is the main product of the reaction and is formed through the intramolecular esterification of two OH- groups of the previous molecule .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11BrO/c6-4-2-1-3-5-7/h7H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJVQJXVMLRGNGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCO)CCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3067861 |
Source
|
| Record name | 1-Pentanol, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34626-51-2 |
Source
|
| Record name | 5-Bromo-1-pentanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34626-51-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Pentanol, 5-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034626512 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Pentanol, 5-bromo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Pentanol, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-1-pentanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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